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Compound Name: N-Desmethyl Bedaquiline-d6
Cat. No.: B12413516
Get Quote

Introduction: N-Desmethyl Bedaquiline-d6 is the stable isotope-labeled version of N-
Desmethyl Bedaquiline, the principal active metabolite of Bedaquiline.[1] Bedaquiline is a
diarylquinoline antimycobacterial agent, a first-in-class drug approved for the treatment of
multidrug-resistant tuberculosis (MDR-TB).[2] The N-desmethyl metabolite, also known as M2,
is formed primarily in the liver through N-demethylation of Bedaquiline.[2] While it possesses
antimycobacterial activity, it is approximately 5-fold less potent than the parent drug.[2] The
deuterated form, N-Desmethyl Bedaquiline-d6, serves as a critical internal standard for
analytical and pharmacokinetic research, enabling precise quantification of Bedaquiline and its
metabolite in biological samples through methods like mass spectrometry and liquid
chromatography.[1][3]

Core Chemical Properties

The fundamental physicochemical properties of N-Desmethyl Bedaquiline-d6 are
summarized below. These data are compiled from various chemical suppliers and databases.
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Property

Value

Source(s)

Chemical Name

(1R,2S)-1-[6-bromo-2-
(trideuteriomethoxy)quinolin-3-
yl]-2-naphthalen-1-yl-1-phenyl-
4-
(trideuteriomethylamino)butan-
2-ol

[41(5]

Molecular Formula Cs1H23DeBrN20:2 [1][617]
Molecular Weight 547.52 g/mol [31[41[6]
Exact Mass 546.178 Da [4115]
CAS Number 2271264-26-5 [4117]
Appearance White to off-white solid powder  [4]
Purity >98% [6]
LogP 6.7 [4][5]
Hydrogen Bond Donors 2 [4]
Hydrogen Bond Acceptors 4 [4]
Rotatable Bond Count 8 [4]

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound. Recommended storage

conditions are as follows:

Condition Duration
Powder at -20°C 3years
Powder at 4°C 2 years
In solvent at -80°C 6 months
In solvent at -20°C 1 month
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Table data sourced from InvivoChem.[4]

Metabolic Pathway of Bedaquiline

Bedaquiline is metabolized in the liver, where N-demethylation represents the major metabolic
pathway.[8][9] This process is primarily mediated by the cytochrome P450 isoenzyme CYP3A4,
which converts Bedaquiline into N-Desmethyl Bedaquiline (M2).[2][10] Further research has
identified that CYP2C8 and CYP2C19 also contribute to this N-demethylation process.[8][10]
[11]
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Fig. 1. Metabolic conversion of Bedaquiline to its N-desmethyl metabolite.

Experimental Protocols & Applications

While specific synthesis protocols for N-Desmethyl Bedaquiline-d6 are proprietary to
manufacturers, its application as an internal standard in bioanalytical methods is well-
established.[1][3] Below is a logical workflow for its use in a pharmacokinetic study and an
example protocol for formulation.

Analytical Workflow for Pharmacokinetic Studies

N-Desmethyl Bedaquiline-d6 is crucial for accurately quantifying the levels of Bedaquiline's
primary metabolite in biological matrices (e.g., plasma, tissue). The deuterated standard is
chemically identical to the analyte but has a different mass, allowing it to be distinguished by a
mass spectrometer.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.invivochem.com/n-desmethyl-bedaquiline-d6.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989786/
https://www.researchgate.net/publication/260152338_Bedaquiline_Metabolism_Enzymes_and_Novel_Metabolites
https://academic.oup.com/jac/article/69/9/2310/2911260
https://pubmed.ncbi.nlm.nih.gov/24513655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989786/
https://pubmed.ncbi.nlm.nih.gov/24513655/
https://www.mendeley.com/catalogue/4c6f53ee-df37-3f30-9da2-5e62b711ee33/
https://www.benchchem.com/product/b12413516/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-desmethyl-bedaquiline-d6
https://www.benchchem.com/product/b12413516/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-desmethyl-bedaquiline-d6
https://veeprho.com/impurities/n-desmethyl-bedaquiline-d6-mixture-of-enantiomers/
https://www.medchemexpress.com/n-desmethyl-bedaquiline-d6.html
https://www.benchchem.com/product/b12413516/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-desmethyl-bedaquiline-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

1. Sample Preparation

Biological Sample
(e.g., Plasma)

Spike with
N-Desmethyl Bedaquiline-d6
(Internal Standard)

Protein Precipitation
& Extraction

2. LC-MS/wS Analysis

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection & Quantification)

3.Data P

ocessing

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantify using
Standard Curve

Final Concentration

Click to download full resolution via product page

Fig. 2: Workflow for using N-Desmethyl Bedaquiline-d6 as an internal standard.
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General Formulation Protocol (Example)

For in vitro or in vivo studies, compounds with low water solubility like N-Desmethyl
Bedaquiline-d6 require specific formulation protocols. The following is a general example
based on common laboratory practices for such compounds.[4]

Objective: To prepare a stock solution and working solution for administration.

Materials:

N-Desmethyl Bedaquiline-d6 powder

Dimethyl sulfoxide (DMSOQO)

Corn oil

Sterile vials and syringes
Protocol:
e Preparation of Stock Solution:

o Prepare a high-concentration stock solution by dissolving the N-Desmethyl Bedaquiline-
d6 powder in 100% DMSO.

o For example, to create a 25 mg/mL stock, dissolve 25 mg of the compound in 1 mL of
DMSO. Vortex until fully dissolved.

o Preparation of Working Solution (Example Formulation: 10% DMSO in Corn Oil):

o This formulation is suitable for animal studies (e.g., intraperitoneal or subcutaneous
injection).[4]

o To prepare a 1 mL working solution of 2.5 mg/mL, take 100 pL of the 25 mg/mL DMSO
stock solution.[4]

o Add the stock solution to 900 pL of corn oil.[4]
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o Mix thoroughly by vortexing or sonication to obtain a clear solution or a uniform
suspension. This final solution is ready for use in animals.[4]

Note: These protocols are for reference only. Researchers should validate and adapt
methodologies based on their specific experimental needs.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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